Cas no 67646-80-4 (3-Butyloxetane-3-carboxylic acid)
67646-80-4 structure
Product Name:3-Butyloxetane-3-carboxylic acid
CAS No:67646-80-4
MF:C8H14O3
MW:158.194962978363
CID:2798122
PubChem ID:19847173
Update Time:2025-04-21
3-Butyloxetane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Butyloxetane-3-carboxylic acid
- SCHEMBL10536715
- 67646-80-4
- DTXSID20600566
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- Inchi: 1S/C8H14O3/c1-2-3-4-8(7(9)10)5-11-6-8/h2-6H2,1H3,(H,9,10)
- InChI Key: XGHBJJFGKXCXDU-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)(C1)CCCC
Computed Properties
- Exact Mass: 158.094294304Da
- Monoisotopic Mass: 158.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5Ų
3-Butyloxetane-3-carboxylic acid Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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